Cas no 2229224-72-8 (5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2229224-72-8
• MF: C₁₀H₁₅F₂N₃S
• MW: 247.308007478714
• CID: 5922347
• PubChem ID: 165632534
• Update Time: 2025-10-12

5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• EN300-1957256
• 2229224-72-8

• Inchi： 1S/C10H15F2N3S/c1-6-7(16-8(14-6)15(2)3)9(13)4-10(11,12)5-9/h4-5,13H2,1-3H3
• InChI Key： IJYVROZYMKOSLA-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 247.09547499g/mol
• Monoisotopic Mass: 247.09547499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Introduction to Compound with CAS No. 2229224-72-8 and Product Name: 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

The compound with the CAS number 2229224-72-8 and the product name 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a 1-amino-3,3-difluorocyclobutyl moiety and a N,N,4-trimethyl substituent in the thiazol-2-amine backbone introduces unique electronic and steric properties that make this molecule a promising candidate for further investigation.

Recent research in the domain of medicinal chemistry has highlighted the importance of thiazole derivatives in drug discovery. Thiazole scaffolds are known for their versatility and have been incorporated into numerous therapeutic agents targeting various diseases. The specific structure of 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine positions it as a potential lead compound for the development of new medications. The 1-amino-3,3-difluorocyclobutyl group contributes to the molecule's ability to interact with biological targets in a unique manner, while the N,N,4-trimethyl substitution enhances its stability and bioavailability.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The thiazole ring is a privileged structure in drug design due to its ability to modulate biological pathways through various mechanisms. For instance, thiazole derivatives have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications present in 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine may confer additional therapeutic benefits by fine-tuning its interaction with biological targets.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including solubility, metabolic stability, and binding affinity. The 3,3-difluorocyclobutyl moiety in this compound is an excellent example of how fluorine can be strategically incorporated to enhance its biological activity. Studies have demonstrated that fluorinated cycloalkyl groups can improve the binding efficiency of small molecules to their targets by increasing hydrophobic interactions and reducing conformational flexibility.

The synthesis of 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex framework of this molecule. The development of efficient synthetic routes is crucial for the commercialization of new drugs and for enabling further structural modifications.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its interactions with potential biological targets. The use of quantum mechanical calculations has allowed researchers to predict the binding modes and affinity of this molecule for various receptors. These computational studies have guided experimental efforts and have helped in designing analogs with improved properties.

The potential applications of 5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine extend beyond traditional therapeutic areas. Its unique structural features make it a suitable candidate for developing novel agrochemicals and materials with specialized functions. The ability to fine-tune its properties through structural modifications opens up possibilities for creating compounds with tailored characteristics for specific applications.

In conclusion,5-(1-amino-3,3-difluorocyclobutyl)-N,N,4-trimethyl-1,3-thiazol-2-amine represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and unique functional groups position it as a promising candidate for further investigation and development into new therapeutic agents. The ongoing research in this area holds great promise for addressing unmet medical needs and improving patient outcomes.